Cas no 1949728-31-7 (2-Bromo-2,2-difluoro-N-(p-tolyl)acetamide)

• Product Name: 2-Bromo-2,2-difluoro-N-(p-tolyl)acetamide
• CAS No: 1949728-31-7
• MF: C₉H₈BrF₂NO
• MW: 264.07
• CID: 5076444
• Update Time: 2025-06-08

2-Bromo-2,2-difluoro-N-(p-tolyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-2,2-difluoro-N-(p-tolyl)acetamide

• Inchi： 1S/C9H8BrF2NO/c1-6-2-4-7(5-3-6)13-8(14)9(10,11)12/h2-5H,1H3,(H,13,14)
• InChI Key： AODCBWWLQTUYPS-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(C)C=C1)(=O)C(Br)(F)F

Additional information on 2-Bromo-2,2-difluoro-N-(p-tolyl)acetamide

Professional Introduction to 2-Bromo-2,2-difluoro-N-(p-tolyl)acetamide (CAS No. 1949728-31-7)

2-Bromo-2,2-difluoro-N-(p-tolyl)acetamide, identified by its CAS number 1949728-31-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of halogenated amides, characterized by the presence of bromine and fluorine substituents, which contribute to its unique chemical properties and reactivity. The structural features of this molecule make it a valuable intermediate in the synthesis of various bioactive molecules, particularly in the development of novel therapeutic agents.

The significance of 2-Bromo-2,2-difluoro-N-(p-tolyl)acetamide lies in its potential applications across multiple domains of chemical biology and drug discovery. The bromine and fluorine atoms introduce specific electronic and steric effects that can be leveraged to modulate the biological activity of target molecules. For instance, fluorine atoms are known to enhance metabolic stability and binding affinity, while bromine can serve as a versatile handle for further functionalization via cross-coupling reactions.

In recent years, there has been a surge in research focused on harnessing halogenated amides like 2-Bromo-2,2-difluoro-N-(p-tolyl)acetamide for the development of small-molecule drugs. One notable area of interest is its role in the synthesis of kinase inhibitors, which are crucial for treating cancers and inflammatory diseases. The amide functionality provides a stable backbone for drug design, while the halogen atoms allow for precise tuning of pharmacokinetic properties.

Current studies have highlighted the compound's utility in constructing novel scaffolds for drug candidates. Researchers have demonstrated that derivatives of 2-Bromo-2,2-difluoro-N-(p-tolyl)acetamide can exhibit potent inhibitory effects on specific enzymes implicated in disease pathways. For example, modifications at the p-tolyl moiety have been shown to improve solubility and cell membrane permeability, enhancing overall drug efficacy.

The incorporation of fluorine into pharmaceuticals has been well-documented for its ability to increase bioavailability and resistance to enzymatic degradation. In the context of 2-Bromo-2,2-difluoro-N-(p-tolyl)acetamide, the presence of two fluorine atoms at the alpha position relative to the carbonyl group introduces additional rigidity and lipophilicity, which can be advantageous for designing orally active compounds.

Moreover, the bromine substituent offers a convenient site for further chemical manipulation. Transition-metal-catalyzed reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings allow for seamless introduction of aryl or heteroaryl groups, expanding the structural diversity of potential drug candidates derived from this precursor.

The pharmaceutical industry has shown particular interest in halogenated amides due to their broad spectrum of biological activities. Preclinical data suggests that compounds structurally related to 2-Bromo-2,2-difluoro-N-(p-tolyl)acetamide may possess anti-proliferative, anti-inflammatory, or antimicrobial properties. These findings underscore the compound's promise as a building block for next-generation therapeutics.

In conclusion, 2-Bromo-2,2-difluoro-N-(p-tolyl)acetamide (CAS No. 1949728-31-7) represents a compelling candidate for medicinal chemistry applications. Its unique structural features—comprising bromine and fluorine substituents—make it an invaluable asset in synthetic chemistry. As research continues to uncover new methodologies for drug development, compounds like this are expected to play an increasingly pivotal role in addressing unmet medical needs.